Cas no 2171365-55-0 ((3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid
• CAS No: 2171365-55-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6046484
• PubChem ID: 165509433
• Update Time: 2025-05-20

(3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid
• 2171365-55-0
• (3R)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidine-3-carboxylic acid
• EN300-1542215

• Inchi： 1S/C27H32N2O5/c1-18(15-25(30)29-14-6-7-19(16-29)26(31)32)12-13-28-27(33)34-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)/t18?,19-/m1/s1
• InChI Key： VPYKOOJWGZVMHF-MUMRKEEXSA-N
• SMILES： O=C(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid

Research Brief on (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid (CAS: 2171365-55-0)

The compound (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid (CAS: 2171365-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Its Fmoc-protected amino group and piperidine-carboxylic acid moiety make it particularly valuable in solid-phase peptide synthesis (SPPS) and drug discovery applications.

Recent studies have highlighted the role of this compound in the development of novel protease inhibitors and GPCR-targeting ligands. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of selective cathepsin inhibitors, showing promising results in preclinical models of osteoarthritis. The stereochemistry at the 3-position of the piperidine ring appears to be crucial for biological activity, with the (R)-enantiomer exhibiting significantly higher binding affinity compared to its (S)-counterpart.

From a synthetic chemistry perspective, several research groups have reported improved methodologies for the production of this compound. A recent patent application (WO2023056421) describes an optimized route that achieves 85% yield with excellent enantiomeric excess (>99% ee) through asymmetric hydrogenation of a key intermediate. This advancement addresses previous challenges in large-scale production and could facilitate broader research applications.

In the context of drug delivery systems, the compound's amphiphilic nature has been exploited to create self-assembling nanoparticles for targeted delivery of anticancer agents. A 2024 study in ACS Nano demonstrated that conjugates of this molecule with doxorubicin showed enhanced tumor accumulation and reduced systemic toxicity in murine models. The carboxylic acid functionality allows for further derivatization and conjugation with various payloads, making it a versatile platform for drug delivery applications.

Ongoing research is exploring the potential of this scaffold in addressing antibiotic resistance. Preliminary results from a multi-center study indicate that derivatives of (3R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidine-3-carboxylic acid exhibit potent activity against multidrug-resistant Gram-positive bacteria, possibly through inhibition of cell wall biosynthesis. These findings were presented at the 2024 ASM Microbe conference and are currently under peer review.

From a safety and toxicology standpoint, recent in vitro studies have shown favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles for derivatives of this compound. The piperidine moiety appears to confer metabolic stability, while the carboxylic acid group facilitates renal clearance. These characteristics make it an attractive starting point for further medicinal chemistry optimization.

Looking forward, the compound's versatility suggests it will continue to play an important role in pharmaceutical research. Several companies have included derivatives in their preclinical pipelines, targeting indications ranging from inflammatory diseases to neurological disorders. The unique combination of synthetic accessibility, structural diversity, and favorable physicochemical properties positions this scaffold as a valuable tool for drug discovery in multiple therapeutic areas.